TAK-901-d3
TAK-901-d3
Brand Name:
Vulcanchem
CAS No.:
1346603-28-8
VCID:
VC0124806
InChI:
InChI=1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)/i4D3
SMILES:
CCS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C3=C2C4=CC(=CN=C4N3)C)C)C(=O)NC5CCN(CC5)C
Molecular Formula:
C28H32N4O3S
Molecular Weight:
507.667
TAK-901-d3
CAS No.: 1346603-28-8
Cat. No.: VC0124806
Molecular Formula: C28H32N4O3S
Molecular Weight: 507.667
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346603-28-8 |
|---|---|
| Molecular Formula | C28H32N4O3S |
| Molecular Weight | 507.667 |
| IUPAC Name | 5-(3-ethylsulfonylphenyl)-3,8-dimethyl-N-[1-(trideuteriomethyl)piperidin-4-yl]-9H-pyrido[2,3-b]indole-7-carboxamide |
| Standard InChI | InChI=1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)/i4D3 |
| Standard InChI Key | WKDACQVEJIVHMZ-GKOSEXJESA-N |
| SMILES | CCS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C3=C2C4=CC(=CN=C4N3)C)C)C(=O)NC5CCN(CC5)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator